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Compound of Interest

Compound Name: Oleyl methacrylate

Cat. No.: B076340 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleyl methacrylate (CAS No. 13533-08-9) is a specialty monomer that finds application in

various fields, including polymer synthesis and drug delivery systems.[1] Its long alkyl chain

imparts unique properties to polymers, such as hydrophobicity and a lower glass transition

temperature. This technical guide provides a comprehensive overview of the available safety

information and general experimental protocols related to oleyl methacrylate and similar

methacrylate esters.

Chemical Identification
Identifier Value

Chemical Name (9Z)-9-Octadecen-1-yl methacrylate

Synonyms Oleyl methacrylate

CAS Number 13533-08-9

Molecular Formula C22H40O2

Molecular Weight 336.55 g/mol

Safety Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b076340?utm_src=pdf-interest
https://www.benchchem.com/product/b076340?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4888499.htm
https://www.benchchem.com/product/b076340?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A comprehensive Safety Data Sheet (SDS) specifically for oleyl methacrylate (CAS 13533-08-

9) is not readily available in the public domain. However, safety data for structurally similar

methacrylate esters, such as lauryl methacrylate and other alkyl methacrylates, can provide

valuable guidance on potential hazards and safe handling practices. The following tables

summarize typical data found in the SDS of related methacrylate compounds.

It is crucial to handle oleyl methacrylate with the assumption that it shares the potential

hazards of other methacrylate esters and to consult the supplier-specific SDS upon

procurement.

Hazard Identification (Based on Analogous
Methacrylates)

Hazard Class Hazard Statement

Skin Corrosion/Irritation Causes skin irritation

Serious Eye Damage/Irritation Causes serious eye irritation

Respiratory/Skin Sensitization May cause an allergic skin reaction

Specific Target Organ Toxicity May cause respiratory irritation

Source: Generic data from SDS of various methacrylate esters.

First Aid Measures (General for Methacrylates)
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Exposure Route First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If respiratory

irritation persists, seek medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. If skin irritation or rash

occurs, seek medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor if you feel unwell.

Source: Generic data from SDS of various methacrylate esters.

Personal Protective Equipment (PPE) (General for
Methacrylates)

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile,

neoprene). Wear a lab coat or chemical-

resistant apron.

Respiratory Protection

Use in a well-ventilated area or under a fume

hood. If ventilation is inadequate, use a NIOSH-

approved respirator with an organic vapor

cartridge.

Source: Generic data from SDS of various methacrylate esters.
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Detailed, validated experimental protocols specifically for oleyl methacrylate are not widely

published. However, standard protocols for the handling and polymerization of other long-chain

methacrylate esters can be adapted. The following are generalized procedures.

General Handling and Storage
Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of

ignition.[2] Methacrylate monomers are often stabilized with an inhibitor to prevent

spontaneous polymerization; store under recommended conditions to maintain inhibitor

effectiveness.

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of vapors.[3] Avoid contact with skin and eyes by using appropriate PPE.

[3] Ground and bond containers and receiving equipment to prevent static discharge.[3] Use

non-sparking tools.[4]

General Protocol for Free-Radical Polymerization
This protocol is a general guideline for the bulk polymerization of a methacrylate monomer and

should be adapted and optimized for oleyl methacrylate based on specific research needs.

Monomer Preparation: If necessary, pass the oleyl methacrylate monomer through a

column of activated basic alumina to remove the inhibitor.

Initiator Addition: In a reaction vessel equipped with a magnetic stirrer and a reflux

condenser, add the purified oleyl methacrylate. Add a free-radical initiator (e.g.,

azobisisobutyronitrile (AIBN) or benzoyl peroxide) at a concentration typically ranging from

0.1 to 1 mol% relative to the monomer.

Polymerization: Heat the reaction mixture to a temperature appropriate for the chosen

initiator (e.g., 60-80 °C for AIBN) under an inert atmosphere (e.g., nitrogen or argon).

Monitoring: Monitor the progress of the polymerization by techniques such as gravimetry,

spectroscopy (e.g., monitoring the disappearance of the vinyl proton signal in ¹H NMR), or

chromatography.
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Termination and Purification: Once the desired conversion is reached, cool the reaction to

room temperature. The resulting polymer can be purified by precipitation in a non-solvent

(e.g., methanol or ethanol), followed by filtration and drying under vacuum.

Safety and Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of methacrylate esters

like oleyl methacrylate.
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Safe Handling Workflow for Oleyl Methacrylate

Preparation

Handling

Emergency Response

Storage

Consult Safety Data Sheet (SDS)

Assess Hazards and Risks

Select Appropriate PPE

Work in a Well-Ventilated Area / Fume Hood

Proceed to Handling

Ground and Bond Equipment

Use Non-Sparking Tools

Store in a Cool, Dry, Well-Ventilated Area

After Use

Spill or Leak Occurs

Evacuate Area

Absorb with Inert Material

Dispose of as Hazardous Waste

Keep Away from Ignition Sources
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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